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Compound of Interest

Compound Name: Trichlorofluoromethane

Cat. No.: B166822 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the solubility of

trichlorofluoromethane (CFC-11) in a range of organic solvents. This information is critical for

professionals in research, science, and drug development who may encounter or utilize this

compound in various applications, from historical contexts in aerosol formulations to its use as

a reference compound. This guide summarizes available quantitative data, details experimental

protocols for solubility determination, and illustrates the key factors influencing the solubility of

this chlorofluorocarbon.

Quantitative Solubility Data
Trichlorofluoromethane, a colorless and volatile liquid, exhibits solubility in a variety of

organic solvents, a characteristic that was pivotal to its former widespread use.[1][2] While

extensive quantitative data across a broad spectrum of organic solvents and temperatures is

not readily available in consolidated form, this guide compiles known information to facilitate

comparison. It is generally recognized that CFC-11 is soluble in alcohols, ethers, and other

common organic solvents.[1][2]

Table 1: Solubility of Trichlorofluoromethane (CFC-11) in Various Solvents
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Solvent Temperature (°C)
Solubility (Mole
Fraction)

Solubility ( g/100g
Solvent)

Water 20 - ~0.1[3]

Water 25 - ~0.11[4]

Organic Solvents Data Not Available Data Not Available Data Not Available

Note: The table above highlights the current gap in readily available, specific quantitative data

for the solubility of trichlorofluoromethane in a diverse range of organic solvents. The

provided water solubility data is for reference. Further experimental work is required to populate

the organic solvent section comprehensively.

Factors Influencing Solubility
The dissolution of trichlorofluoromethane in organic solvents is governed by several key

physicochemical principles. Understanding these factors is essential for predicting and

controlling its behavior in solution.

A diagram illustrating the relationships between these factors is provided below.

Caption: Factors influencing the solubility of trichlorofluoromethane.

Temperature
For gases dissolving in organic solvents, solubility generally increases with temperature. This is

in contrast to the behavior of gases in water, where solubility typically decreases as

temperature rises. The endothermic nature of the dissolution process in many organic systems

means that providing more thermal energy shifts the equilibrium towards greater solubility.

Pressure
The solubility of a gas in a liquid is directly proportional to the partial pressure of that gas above

the liquid, a principle described by Henry's Law. Therefore, an increase in the partial pressure

of trichlorofluoromethane will lead to a greater amount of it dissolving in an organic solvent.

Polarity of Solvent and Solute
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The adage "like dissolves like" is a fundamental concept in solubility. Trichlorofluoromethane
is a relatively nonpolar molecule. Consequently, it will exhibit higher solubility in nonpolar or

weakly polar organic solvents such as hydrocarbons and ethers, compared to highly polar

solvents.

Molecular Size
The size of the solvent molecules can also play a role. Solvents with smaller molecules may be

more effective at solvating the gas molecules, leading to higher solubility.

Experimental Protocols for Solubility Determination
Accurate determination of gas solubility in liquids requires precise and well-controlled

experimental procedures. The following sections detail two common methods: the static

method and the dynamic method.

Static Method
The static method involves introducing a known amount of gas and solvent into a closed

system and allowing them to reach equilibrium. The change in pressure or volume of the gas

phase is then used to calculate the amount of gas that has dissolved in the liquid.

Experimental Workflow for the Static Method
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Caption: Workflow for the static method of gas solubility determination.

Detailed Methodology:

Apparatus: A thermostated equilibrium cell of known volume, equipped with a pressure

transducer, a temperature sensor, and a magnetic stirrer. The cell must be connected to a

vacuum line and a gas supply.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b166822?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Degassing: The organic solvent is thoroughly degassed to remove any dissolved air,

which could interfere with the measurements. This is typically achieved by repeated freeze-

pump-thaw cycles under vacuum.

Procedure: a. A precise amount of the degassed solvent is introduced into the evacuated

equilibrium cell. b. Trichlorofluoromethane gas is then admitted to the cell, and the initial

pressure and temperature are recorded. c. The mixture is stirred vigorously at a constant

temperature to facilitate the dissolution of the gas into the liquid phase. d. The pressure

inside the cell is monitored until it reaches a constant value, indicating that equilibrium has

been established. e. The final equilibrium pressure, temperature, and the initial amounts of

gas and solvent are used to calculate the mole fraction of the gas in the liquid phase.

Dynamic Saturation Method
In the dynamic saturation method, a stream of an inert gas is bubbled through the solvent,

which is saturated with the solute gas (trichlorofluoromethane). The exiting gas stream, now

containing the evaporated solute, is analyzed to determine the amount of solute carried over.

Experimental Workflow for the Dynamic Saturation Method

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 8 Tech Support

https://www.benchchem.com/product/b166822?utm_src=pdf-body
https://www.benchchem.com/product/b166822?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b166822?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Solvent Saturation

Inert Gas Bubbling through
 Saturated Solvent at a Known Flow Rate

Trapping of Evaporated Solute
 from the Gas Stream

Quantitative Analysis of the
 Trapped Solute

Calculation of Solubility from the
 Amount of Trapped Solute and Gas Volume

Click to download full resolution via product page

Caption: Workflow for the dynamic saturation method of gas solubility.

Detailed Methodology:

Apparatus: A thermostated saturation cell, a carrier gas supply with a precise flow controller,

a trapping system (e.g., a cold trap or a sorbent tube), and an analytical instrument for

quantifying the trapped solute (e.g., a gas chromatograph).

Procedure: a. The organic solvent in the saturation cell is saturated with

trichlorofluoromethane at a constant temperature and pressure. b. A stream of an inert

carrier gas (e.g., nitrogen or helium) is passed through the saturated solution at a known and

constant flow rate. c. The carrier gas becomes saturated with the vapor of
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trichlorofluoromethane. d. The exiting gas stream is passed through a trap where the

trichlorofluoromethane is quantitatively collected. e. The amount of trapped

trichlorofluoromethane is determined using a suitable analytical technique. f. The solubility

is calculated from the amount of trapped solute and the total volume of the carrier gas that

has passed through the system.

Conclusion
This technical guide has synthesized the available information on the solubility of

trichlorofluoromethane in organic solvents. While general principles of solubility are well-

understood, there is a notable lack of specific, quantitative experimental data for CFC-11 in a

wide array of organic media. The detailed experimental protocols provided herein offer a

foundation for researchers to conduct such measurements, which would be invaluable to

various scientific and industrial fields. Further research to populate a comprehensive database

of solubility data for this and other similar compounds is highly encouraged to enhance our

understanding of their behavior in different chemical environments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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